Cas no 759432-08-1 (tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate
• CAS No: 759432-08-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• MDL: MFCD12796155
• CID: 3166530
• PubChem ID: 11637091
• Update Time: 2025-10-31

tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate
• (S)-tert-Butyl 2-amino-3-(1H-imidazol-4-yl)propanoate
• 759432-08-1
• tert-butyl (2S)-2-amino-3-(1H-imidazol-5-yl)propanoate
• MFCD12796155
• CS-0272756
• L-HISTIDINE T-BUTYL ESTER
• EN300-2336869
• SCHEMBL2761646
• (S)-tert-Butyl2-amino-3-(1H-imidazol-4-yl)propanoate
• AS-39663
• L-Histidine, 1,1-dimethylethyl ester
• AKOS010393354
• t-Butyl (2S)-2-amino-3-(1H-imidaZol-4-yl)propanoate (H-L-His-OtBu)
• Tert-butyl l-histidinate

• MDL： MFCD12796155
• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)8(11)4-7-5-12-6-13-7/h5-6,8H,4,11H2,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key： XQFREXXPLPDFGA-QMMMGPOBSA-N
• SMILES： O(C([C@H](CC1=CN=CN1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.132076794Da
• Monoisotopic Mass: 211.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate

Introduction to Tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate (CAS No. 759432-08-1)

Tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate, a compound with the chemical identifier CAS No. 759432-08-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of this substance, characterized by a combination of tert-butyl, amino, and imidazole functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate have been the focus of numerous research studies, particularly those aimed at developing novel therapeutic agents. The presence of the (2S) configuration at the chiral center introduces a level of stereochemical complexity that is often crucial for the biological activity of pharmaceutical compounds. This stereochemical specificity has been a driving force behind its investigation, as it may influence the compound's interactions with biological targets and its overall pharmacological profile.

In recent years, there has been a growing interest in imidazole derivatives due to their diverse biological activities. The imidazole ring in tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate serves as a versatile pharmacophore, capable of engaging with various biological receptors and enzymes. This feature has led to its examination in several preclinical studies aimed at identifying potential treatments for a range of diseases. The compound's ability to modulate biological pathways makes it an attractive candidate for further development.

The tert-butyl group appended to the molecule contributes to its steric environment, potentially influencing both its solubility and metabolic stability. These properties are critical factors in drug design, as they can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. Researchers have been particularly interested in how the tert-butyl group interacts with other functional groups within the molecule, such as the amino and imidazole moieties, to influence its overall behavior.

One of the most compelling aspects of tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit properties that make it effective against certain types of cancer, infectious diseases, and inflammatory conditions. The precise mechanisms by which it exerts its effects are still under investigation, but preliminary data suggest that it can interact with key cellular targets involved in disease progression.

The development of this compound also highlights the importance of computational chemistry and high-throughput screening techniques in modern drug discovery. By leveraging advanced computational methods, researchers can predict how different molecular structures might behave biologically before conducting expensive wet-lab experiments. This approach has significantly accelerated the pace at which new drug candidates are identified and optimized.

In addition to its therapeutic potential, tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate has implications for understanding fundamental biological processes. Its unique structure provides insights into how specific molecular interactions can lead to therapeutic effects. By studying this compound, scientists can gain a deeper understanding of the relationships between molecular structure and biological activity, which is essential for designing more effective drugs in the future.

The future directions for research on CAS No. 759432-08-1 are multifaceted. Further studies are needed to fully elucidate its mechanism of action and to explore its potential in clinical applications. Additionally, researchers are investigating ways to optimize its pharmacokinetic properties to enhance its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this field.

In conclusion, Tert-butyl (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a subject of intense interest among researchers worldwide. As our understanding of this compound grows, so too does our hope for new treatments that could improve human health.